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Compound of Interest

Compound Name: Urea

Cat. No.: B7761121

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of urea in a
laboratory setting. Adherence to these procedures is essential for ensuring personal safety and
proper disposal of waste materials.

Personal Protective Equipment (PPE)

When handling urea in solid (powder/prill) or solution form, the following personal protective

equipment is mandatory to prevent skin and eye irritation, as well as respiratory tract irritation
from dust or aerosols.

Recommended PPE for Handling Urea
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PPE Category Specification Purpose

) o Prevents skin contact which
Hand Protection Nitrile or Neoprene Gloves o
can cause irritation.[1]

o Protects eyes from dust
) Safety glasses with side )
Eye Protection ) particles and splashes of urea
shields or goggles )
solutions.

Protects skin and clothing from

Body Protection Laboratory coat ) o
spills and contamination.[1]
Recommended when handling
) ) ) urea powder to avoid inhaling
Respiratory Protection N95 or P2 respirator

dust, which may irritate the

respiratory tract.[2]

Important Note on Glove Selection: While nitrile and neoprene are generally recommended for
incidental contact, it is crucial to consult the glove manufacturer's specific chemical resistance
data for the intended duration of use and concentration of the urea solution. Unfortunately,
publicly available, standardized quantitative data on breakthrough times and degradation for
urea is limited. Therefore, direct consultation with the glove manufacturer is the most reliable
method for ensuring adequate protection for prolonged or high-concentration exposure.

Procedural Guidance for Handling Urea

Follow these step-by-step procedures to ensure safe handling of urea in the laboratory.

Preparation and Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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